Cas no 142654-28-2 (N,N-diboc-O-benzylhydroxylamine)

• Product Name: N,N-diboc-O-benzylhydroxylamine
• CAS No: 142654-28-2
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 2148429
• PubChem ID: 17962358
• Update Time: 2025-04-21

N,N-diboc-O-benzylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N,N-diboc-O-benzylhydroxylamine
• DB-320582
• 142654-28-2
• XHVFZTFICFJHJR-UHFFFAOYSA-N
• (Phenylmethoxy)imidodicarbonic acid, bis(1,1-dimethylethyl) ester
• SCHEMBL4403092
• N-t-butoxycarbonyl(boc)-O-benzyloxyamine

• Inchi： 1S/C17H25NO5/c1-16(2,3)22-14(19)18(15(20)23-17(4,5)6)21-12-13-10-8-7-9-11-13/h7-11H,12H2,1-6H3
• InChI Key： XHVFZTFICFJHJR-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.17327290Da
• Monoisotopic Mass: 323.17327290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.1Ų